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Efficacy and Survival Outcomes Comparison

The table below summarizes key efficacy and survival data from clinical studies comparing ponatinib and

dasatinib in Ph+ Acute Lymphoblastic Leukemia (ALL) with CNS relapse.

Feature Ponatinib Dasatinib Notes & Context

Complete
Remission (CR)
Rate

100% (9/9
patients) [1] [2]

83.3% (10/12
patients) [1] [2]

Retrospective study (21 patients); difference
was not statistically significant (P=.486) [1].

Time to Achieve
CR

5 weeks [1] [2] 8 weeks [1] [2] Ponatinib achieved remission significantly

faster (P=.047) [1].

Overall Survival
(OS)

Median OS not
reached [1] [2]

Median OS:

27.6 months [1]
[2]

Ponatinib showed significantly longer OS

with/without T315I mutation (P=.045/.039)
[1].

Relapse-Free
Survival (RFS)

Median RFS
not reached [1]

[2]

Median RFS:
16.2 months [1]

[2]

Significant RFS benefit for ponatinib in
patients without T315I (P=.036) [1].
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Feature Ponatinib Dasatinib Notes & Context

Efficacy vs.
T315I Mutation

Active [3] [4] Not Active [4] The T315I "gatekeeper" mutation confers
resistance to dasatinib [4]. Ponatinib's

structure was designed to overcome it [3]
[4].

Blood-Brain
Barrier
Penetration

Effective [5] Effective [6] Both drugs can penetrate the CNS [5] [6]. A
preclinical T-ALL study found comparable

target inhibition profiles [7].

Key Experimental Data and Clinical Context

For a full understanding, the data in the table should be considered alongside these study details and

emerging research.

Supporting Evidence: The primary comparative data comes from a 2023 retrospective study of 21
patients with CNS-relapsed Ph+ ALL, which found that ponatinib was associated with significantly

longer overall and relapse-free survival [1] [2].
Mechanism of Action: Ponatinib is a third-generation tyrosine kinase inhibitor (TKI) uniquely

designed to inhibit the BCR-ABL protein, including forms with the T315I mutation. This mutation
causes resistance to first- and second-generation TKIs like dasatinib [3] [4]. The diagram below

illustrates this key structural difference.
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Novel Combination Therapies: Research is exploring chemotherapy-free regimens. A preliminary

2023 trial (GIMEMA ALL2820) compared ponatinib-blinatumomab with dasatinib-blinatumomab
for newly diagnosed Ph+ ALL. While molecular response rates after consolidation were similar

(~60%), the ponatinib-based regimen showed a lower relapse rate (1 vs. 3 relapses in a
comparable timeframe) [8].

Long-Term Frontline Efficacy: A 2024 report on the PONALFIL trial showed that a regimen of
ponatinib with chemotherapy and transplant for newly diagnosed Ph+ ALL resulted in a 4-year
overall survival probability of 92%, with no CNS relapses before transplant [9].

Key Considerations for Clinical Practice

Overcoming Resistance: Ponatinib is the preferred option when the T315I mutation is present or
suspected, as it is the only TKI among those discussed that is active against this mutation [1] [4].
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Safety Profile: Both drugs were considered safe in the retrospective study with no treatment-related

deaths [1]. However, it is crucial to note that ponatinib has been associated with a risk of vascular
adverse events (VAEs), including cardiovascular events and hypertension [3]. Dose adjustments

may be used to manage toxicity [8].
Therapeutic Strategy: Evidence supports the use of ponatinib in relapsed/refractory settings with
CNS involvement and its incorporation into frontline regimens for high-risk patients to improve
long-term survival [1] [9].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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